7,7,12,16-Tetramethyl-15-(6-methyl-5-methylideneheptan-2-yl)pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-one

• IUPAC Name: 7,7,12,16-tetramethyl-15-(6-methyl-5-methylideneheptan-2-yl)pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-one
• InChI: InChI=1S/C31H50O/c1-20(2)21(3)9-10-22(4)23-13-15-29(8)25-12-11-24-27(5,6)26(32)14-16-30(24)19-31(25,30)18-17-28(23,29)7/h20,22-25H,3,9-19H2,1-2,4-8H3
• InChI Key: AEAWOMODYBIREN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(=O)C5(C)C)C)C
• Molecular Formula: C31H50O
• Molecular Weight: 438.7 g/mol
• CAS No.: 1449-08-7

Description

7,7,12,16-Tetramethyl-15-(6-methyl-5-methylideneheptan-2-yl)pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-one is a complex organic compound. It belongs to the class of organic compounds known as cycloartanols and derivatives.

Scientific Research Applications

1. Synthesis Techniques and Rearrangements

• The synthesis of complex cyclic compounds, like pentacyclo[6.5.0.0 4,12 .0 5,10 .0 9,13]trideca-2,6-diene, involves multiple steps and thermal rearrangements. Such processes are crucial for the synthesis of compounds structurally related to 7,7,12,16-Tetramethyl-15-(6-methyl-5-methylideneheptan-2-yl)pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-one (Marchand et al., 1995).

2. Cyclopropane and Cyclopropene Analogues

• Research on cyclopropane and cyclopropene analogues, including the synthesis of methyl esters with potential inhibitory activity on mycolic acid biosynthesis, informs understanding of the reactivity and potential applications of similar complex cyclic compounds (Hartmann et al., 1994).

3. Macrocyclic Ligand Complexes

• The synthesis and structure of nickel(II), copper(II), and zinc(II) complexes of penta-azamacrocyclic ligands, including those with similar structural complexity, have been investigated, providing insights into the coordination chemistry relevant to similar compounds (Alcock et al., 1987).

Chemical Reactions and Properties

1. Reductive and Base-Induced Reactions

• The behavior of compounds like 6-methylene-8-oxabicyclo[3.2.1]octanes under base-induced β-elimination and α-reduction reactions offers insight into the reactive nature of structurally related compounds (Lautens & Ma, 1996).

2. Synthesis and Reactions of Bicyclic Diones and Thiones

• The synthesis of bicyclic ketones and thiones and their subsequent reactions, including tetramethylation, are relevant for understanding the chemical behavior of complex bicyclic compounds (Werstiuk et al., 1992).

3. Bicycloannulation Reactions

• Bicycloannulation with nitroethene and 1-nitropropene for the synthesis of tricyclenone demonstrates a method for creating complex cyclic structures that may be similar to the compound (Cory et al., 1981).

Structural and Spectroscopic Studies

1. Molecular Structure and Spectroscopic Properties

• Studying the molecular structure and spectroscopic properties of polycyclic polyaza-compounds with diamond-lattice conformations can provide insights into the structural and electronic features of complex cyclic compounds (Galasso et al., 2001).

2. Macrocyclic Schiff Base Complexes

• Research on cobalt(II) pentaaza-macrocyclic Schiff base complexes highlights the importance of studying macrocyclic complexes for understanding the chemistry of complex cyclic compounds (Gueret et al., 2019).